N1-(4-acetamidophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C21H27N5O3S/c1-15(27)23-17-3-5-18(6-4-17)24-21(29)20(28)22-13-19(16-7-12-30-14-16)26-10-8-25(2)9-11-26/h3-7,12,14,19H,8-11,13H2,1-2H3,(H,22,28)(H,23,27)(H,24,29)
• InChI Key: VUIFUICDCZLKHT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)N3CCN(CC3)C
• Molecular Formula: C21H27N5O3S
• Molecular Weight: 429.5 g/mol

Description

N1-(4-acetamidophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H27N5O3S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds structurally related to N1-(4-acetamidophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide focuses on the design and synthesis of novel derivatives with potential biological activities. For example, Yang Jing explored the synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives, characterized by NMR, IR, and MS, indicating a significant interest in developing compounds with modified properties for various applications (Yang Jing, 2010).

Crystal Structure and Molecular Interaction Studies

The crystal structure and molecular interactions of related compounds have been extensively studied. S. Ozbey et al. reported on the synthesis and biological evaluation of benzimidazole derivatives, which include the preparation and structural characterization of compounds bearing the 4-methylpiperazin-1-yl group, shedding light on their conformation and potential biological relevance (S. Ozbey, C. Kuş, H. Göker, 2001).

Biological Activity and Application

Antimicrobial and Antifungal Activities

Compounds with the 4-methylpiperazin-1-yl moiety have shown promising biological activities. For instance, Wagnat W. Wardkhan and colleagues synthesized thiazoles and their derivatives, demonstrating antimicrobial activities against bacterial and fungal isolates, indicating the potential of these compounds in developing new antimicrobial agents (Wagnat W. Wardkhan, M. Youssef, Faten I. Hamed, S. Ouf, 2008).

Pesticidal Activities

W. Choi et al. explored the pesticidal activities of thiazole derivatives against mosquito larvae and a phytopathogenic fungus, showcasing the potential of these compounds in pest control applications. Their work highlights the structural modifications and their impact on biological efficacy, suggesting the versatility of these compounds in addressing agricultural challenges (W. Choi, S. Nam, Il‐Doo Kim, Seung-Han Kim, Kun-Ho Park, I. Bae, E. Park, Hwang-Ju Jeon, Sung-Eun Lee, 2015).